Cas no 864685-23-4 (Pyrrolidine,1-[[(3-nitrophenyl)methyl]sulfonyl]-)

• Product Name: Pyrrolidine,1-[[(3-nitrophenyl)methyl]sulfonyl]-
• CAS No: 864685-23-4
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 718644
• PubChem ID: 17749970
• Update Time: 2025-04-19

Pyrrolidine,1-[[(3-nitrophenyl)methyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[[(3-nitrophenyl)methyl]sulfonyl]-
• 1-(3-NITRO-PHENYLMETHANESULFONYL)-PYRROLIDINE
• 1-[(3-nitrophenyl)methylsulfonyl]pyrrolidine
• 864685-23-4
• 1-(3'-Nitrobenzylsulfonyl)pyrrolidine
• 1-((3-Nitrobenzyl)sulfonyl)pyrrolidine
• DTXSID90590127
• 1-[(3-Nitrophenyl)methanesulfonyl]pyrrolidine
• 1-{[(3-nitrophenyl)methane]sulfonyl}pyrrolidine

• Inchi： 1S/C11H14N2O4S/c14-13(15)11-5-3-4-10(8-11)9-18(16,17)12-6-1-2-7-12/h3-5,8H,1-2,6-7,9H2
• InChI Key： XRCGXTVCSRFBJW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)[N+](=O)[O-])(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 270.06700
• Monoisotopic Mass: 270.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 91.58000
• LogP: 3.06230